![molecular formula C15H19NO6 B14528626 Acetamido[3-(4-methoxyphenyl)propyl]propanedioic acid CAS No. 62732-53-0](/img/structure/B14528626.png)
Acetamido[3-(4-methoxyphenyl)propyl]propanedioic acid
Overview
Description
Acetamido[3-(4-methoxyphenyl)propyl]propanedioic acid is a compound with significant interest in various scientific fields It is known for its unique structure, which includes an acetamido group, a methoxyphenyl group, and a propanedioic acid moiety
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of Acetamido[3-(4-methoxyphenyl)propyl]propanedioic acid typically involves multiple steps. One common method includes the reaction of 3-(4-methoxyphenyl)propanoic acid with acetic anhydride to form the acetamido derivative.
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Specific conditions such as temperature, pressure, and catalysts are optimized to ensure high purity and consistency of the final product.
Chemical Reactions Analysis
Types of Reactions
Acetamido[3-(4-methoxyphenyl)propyl]propanedioic acid undergoes various chemical reactions, including:
Oxidation: This reaction can be carried out using oxidizing agents like potassium permanganate or hydrogen peroxide.
Reduction: Reduction reactions may involve reagents such as lithium aluminum hydride.
Substitution: Nucleophilic substitution reactions can occur at the acetamido or methoxyphenyl groups.
Common Reagents and Conditions
Oxidation: Potassium permanganate in an acidic medium.
Reduction: Lithium aluminum hydride in anhydrous ether.
Substitution: Sodium hydroxide in aqueous or alcoholic medium.
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols or amines.
Scientific Research Applications
Acetamido[3-(4-methoxyphenyl)propyl]propanedioic acid has a wide range of applications in scientific research:
Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.
Biology: Studied for its potential role in biochemical pathways and as a probe in molecular biology experiments.
Medicine: Investigated for its potential therapeutic effects and as a precursor in drug development.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of Acetamido[3-(4-methoxyphenyl)propyl]propanedioic acid involves its interaction with specific molecular targets. It may act as an enzyme inhibitor or modulator of biochemical pathways. The exact pathways and targets depend on the specific application and context of its use.
Comparison with Similar Compounds
Similar Compounds
Uniqueness
Acetamido[3-(4-methoxyphenyl)propyl]propanedioic acid is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. Its structure allows for versatile applications and interactions that are not observed in similar compounds.
Properties
CAS No. |
62732-53-0 |
|---|---|
Molecular Formula |
C15H19NO6 |
Molecular Weight |
309.31 g/mol |
IUPAC Name |
2-acetamido-2-[3-(4-methoxyphenyl)propyl]propanedioic acid |
InChI |
InChI=1S/C15H19NO6/c1-10(17)16-15(13(18)19,14(20)21)9-3-4-11-5-7-12(22-2)8-6-11/h5-8H,3-4,9H2,1-2H3,(H,16,17)(H,18,19)(H,20,21) |
InChI Key |
HICRGASVEVCWDI-UHFFFAOYSA-N |
Canonical SMILES |
CC(=O)NC(CCCC1=CC=C(C=C1)OC)(C(=O)O)C(=O)O |
Origin of Product |
United States |
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